Cas no 204771-74-4 (2-Ethyl-5-nitro-1,3-benzoxazole)

2-Ethyl-5-nitro-1,3-benzoxazole structure
204771-74-4 structure
Product Name:2-Ethyl-5-nitro-1,3-benzoxazole
CAS No:204771-74-4
MF:C9H8N2O3
MW:192.1714220047
MDL:MFCD03791185
CID:1027469
PubChem ID:2763576
Update Time:2025-04-20

2-Ethyl-5-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-5-nitrobenzo[d]oxazole
    • 2-Ethyl-5-nitro-1,3-benzoxazole
    • 2-ETHYL-5-NITROBENZOXAZOLE
    • DTXSID30377030
    • STL355340
    • MFCD03791185
    • FERFKXKLCUEJPW-UHFFFAOYSA-N
    • SCHEMBL8139921
    • AC5384
    • Benzoxazole, 2-ethyl-5-nitro-
    • 1W-0930
    • SY018756
    • DA-17654
    • 204771-74-4
    • CS-0313256
    • AKOS005070135
    • MDL： MFCD03791185
    • Inchi： 1S/C9H8N2O3/c1-2-9-10-7-5-6(11(12)13)3-4-8(7)14-9/h3-5H,2H2,1H3
    • InChI Key： FERFKXKLCUEJPW-UHFFFAOYSA-N
    • SMILES： O1C(CC)=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 192.05300
  • Monoisotopic Mass: 192.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 71.85000
  • LogP: 2.82160

2-Ethyl-5-nitro-1,3-benzoxazole Security Information

2-Ethyl-5-nitro-1,3-benzoxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Ethyl-5-nitro-1,3-benzoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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 204771-74-4 95%
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Fluorochem
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Apollo Scientific
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TRC
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 $ 110.00 2022-06-05
TRC
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2-Ethyl-5-nitro-1,3-benzoxazole
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500mg
 $ 185.00 2022-06-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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 204771-74-4 ≥95%
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 ¥5500.00 2025-04-16
Chemenu
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Chemenu
CM156748-5g
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 204771-74-4 95%
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 $*** 2023-03-31
abcr
AB159062-1 g
2-Ethyl-5-nitro-1,3-benzoxazole
 204771-74-4
1 g
 €83.80 2023-07-20
Alichem
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 $459.01 2023-09-02

2-Ethyl-5-nitro-1,3-benzoxazole Production Method

2-Ethyl-5-nitro-1,3-benzoxazole Related Literature

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